Cas no 2138223-39-7 (2-hydroxy-6-(2-methylbutan-2-yl)-5,6,7,8-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 2-hydroxy-6-(2-methylbutan-2-yl)-5,6,7,8-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2138223-39-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6461248
• PubChem ID: 165716766
• Update Time: 2025-05-20

2-hydroxy-6-(2-methylbutan-2-yl)-5,6,7,8-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-6-(2-methylbutan-2-yl)-5,6,7,8-tetrahydroquinoline-4-carboxylic acid
• 2138223-39-7
• EN300-1129272

• Inchi： 1S/C15H21NO3/c1-4-15(2,3)9-5-6-12-10(7-9)11(14(18)19)8-13(17)16-12/h8-9H,4-7H2,1-3H3,(H,16,17)(H,18,19)
• InChI Key： PADQRLAVBMIBHI-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C2=C(CCC(C2)C(C)(C)CC)N1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-hydroxy-6-(2-methylbutan-2-yl)-5,6,7,8-tetrahydroquinoline-4-carboxylic acid

Compound CAS No. 2138223-39-7: 2-Hydroxy-6-(2-Methylbutan-2-yl)-5,6,7,8-Tetrahydroquinoline-4-Carboxylic Acid

The compound with CAS No. 2138223-39-7, commonly referred to as 2-Hydroxy-6-(2-Methylbutan-2-yl)-5,6,7,8-Tetrahydroquinoline-4-Carboxylic Acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinolines, which are aromatic heterocycles with a nitrogen atom in the ring. The presence of a hydroxyl group at position 2 and a carboxylic acid group at position 4 adds to its functional diversity, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have explored its role as a potential kinase inhibitor, which could be beneficial in treating conditions such as cancer and inflammatory diseases. The substituted quinoline core of this compound is particularly interesting due to its ability to bind to protein targets with high affinity.

The synthesis of 2-Hydroxy-6-(2-Methylbutan-2-yl)-5,6,7,8-Tetrahydroquinoline-4-Carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the quinoline skeleton. This method not only enhances the efficiency of synthesis but also allows for precise control over the substituents on the molecule.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases, which is a critical property for developing targeted therapies. Additionally, its tetrahydroquinoline moiety contributes to its lipophilicity, enabling better penetration into cellular membranes and improving bioavailability.

The structural flexibility of this compound also makes it an excellent candidate for further chemical modifications. Researchers are actively exploring its derivatives to optimize pharmacokinetic properties such as solubility and metabolic stability. For example, recent advancements in medicinal chemistry have focused on modifying the side chains to enhance the molecule's ability to bind to specific targets while minimizing off-target effects.

In conclusion, CAS No. 2138223-39-7 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure and functional groups provide a foundation for exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is poised to play a crucial role in developing innovative treatments for various diseases.